Cas no 1228757-38-7 (2-[(Bromotriphenylphosphoranyl)methyl]pyridine)

• Product Name: 2-[(Bromotriphenylphosphoranyl)methyl]pyridine
• CAS No: 1228757-38-7
• MF: C₂₄H₂₁BrNP
• MW: 434.308006048203
• MDL: MFCD03411777
• CID: 4564003
• Update Time: 2025-10-30

2-[(Bromotriphenylphosphoranyl)methyl]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-[(Bromotriphenylphosphoranyl)methyl]pyridine
• Pyridine, 2-[(bromotriphenylphosphoranyl)methyl]-

• MDL： MFCD03411777
• Inchi： 1S/C24H21BrNP/c25-27(22-13-4-1-5-14-22,23-15-6-2-7-16-23,24-17-8-3-9-18-24)20-21-12-10-11-19-26-21/h1-19H,20H2
• InChI Key： SNDLNEPHRNDPMU-UHFFFAOYSA-N
• SMILES： C1(CP(Br)(C2=CC=CC=C2)(C2=CC=CC=C2)C2=CC=CC=C2)=NC=CC=C1

Additional information on 2-[(Bromotriphenylphosphoranyl)methyl]pyridine

2-[(Bromotriphenylphosphoranyl)methyl]pyridine: A Comprehensive Overview

The compound with CAS No. 1228757-38-7, commonly referred to as 2-[(Bromotriphenylphosphoranyl)methyl]pyridine, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound has garnered attention due to its unique structural properties and potential uses in advanced chemical synthesis and materials science. In this article, we will delve into the structural characteristics, synthesis methods, applications, and recent research findings related to this compound.

Chemical Structure and Properties

2-[(Bromotriphenylphosphoranyl)methyl]pyridine consists of a pyridine ring substituted at the 2-position with a bromotriphenylphosphoranyl methyl group. The pyridine ring is an aromatic six-membered ring containing one nitrogen atom, which imparts strong electron-withdrawing properties. The bromotriphenylphosphoranyl group is a bulky substituent that contributes to the molecule's steric hindrance and electronic characteristics. This combination makes the compound highly versatile for various chemical reactions.

Recent studies have highlighted the importance of such substituted pyridines in catalytic processes. For instance, researchers have explored the role of bromotriphenylphosphoranyl methyl pyridine derivatives in asymmetric catalysis, where the steric and electronic properties of the substituents play a crucial role in enantioselectivity. The bulky bromotriphenylphosphoranyl group helps in controlling the approach of reactants, leading to high enantioselectivity in certain reactions.

Synthesis and Characterization

The synthesis of 2-[(Bromotriphenylphosphoranyl)methyl]pyridine typically involves multi-step organic reactions. One common approach is the nucleophilic substitution reaction where a bromide ion is replaced by a triphenylphosphine group on a pyridine derivative. This method has been optimized in recent studies to improve yield and purity.

Advanced characterization techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm the structure of this compound. These techniques provide critical insights into the molecular arrangement and bonding patterns, ensuring the compound's identity and quality.

Applications in Chemical Research

2-[(Bromotriphenylphosphoranyl)methyl]pyridine finds extensive use in organic synthesis as an intermediate for constructing complex molecules. Its ability to act as both an electron-deficient aromatic ring and a bulky substituent makes it ideal for synthesizing bioactive compounds and advanced materials.

In medicinal chemistry, this compound has been utilized as a building block for developing potential drug candidates. Recent research has focused on its role in synthesizing inhibitors for key enzymes involved in diseases such as cancer and neurodegenerative disorders.

Moreover, bromotriphenylphosphoranyl methyl pyridine derivatives have shown promise in materials science, particularly in the development of new polymers and coordination compounds. Their unique electronic properties make them suitable for applications in optoelectronics and sensing technologies.

Recent Research Developments

The interest in 2-[(Bromotriphenylphosphoranyl)methyl]pyridine has surged due to its involvement in cutting-edge research areas such as green chemistry and sustainable synthesis methods. Scientists have explored its use in catalytic cycles that minimize waste production and enhance reaction efficiency.

A notable advancement involves the use of this compound as a ligand in transition metal-catalyzed reactions. Recent studies have demonstrated its effectiveness in facilitating cross-coupling reactions under mild conditions, which are pivotal for constructing biologically active molecules.

In addition, researchers have investigated the photophysical properties of bromotriphenylphosphoranyl methyl pyridine, revealing its potential applications in light-emitting diodes (LEDs) and solar energy conversion systems. These findings underscore its versatility across diverse scientific domains.

Conclusion

The compound 2-[(Bromotriphenylphosphoranyl)methyl]pyridine, with CAS No. 1228757-38-7, stands out as a vital component in modern chemical research due to its unique structural features and wide-ranging applications. From catalytic processes to material science, this compound continues to drive innovation across multiple disciplines.

As research progresses, it is anticipated that new insights into its properties will further expand its utility in both academic and industrial settings. The ongoing exploration of bromotriphenylphosphoranyl methyl pyridine derivatives promises exciting developments that could redefine traditional synthetic methodologies and pave the way for novel technologies.